Cas no 120586-56-3 (Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI))

• Product Name: Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
• CAS No: 120586-56-3
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 133203
• PubChem ID: 6405273
• Update Time: 2025-04-19

Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
• 2-hydroxyiminopropanoic acid ethyl ester
• ethyl (Z)-2-(hydroxyimino)propanoate
• ethyl (2Z)-2-(hydroxyimino)propanoate
• Propanoic acid, 2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
• HMS1651D18
• 250602-55-2
• AKOS002161983
• Propanoic acid, 2-(hydroxyimino)-, ethyl ester, (2E)- (9CI)
• (Z)-ethyl 2-(hydroxyimino)propanoate
• SCHEMBL1725666
• ethyl E-2-hydroxyiminopropionate
• ethyl (2Z)-2-hydroxyiminopropanoate
• 120586-56-3
• F0848-0341
• BJBDPHKMAMMTFW-GQCTYLIASA-N

• Inchi： 1S/C5H9NO3/c1-3-9-5(7)4(2)6-8/h8H,3H2,1-2H3/b6-4-
• InChI Key： BJBDPHKMAMMTFW-XQRVVYSFSA-N
• SMILES： O(C(/C(/C)=N\O)=O)CC

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89